Cas no 1223260-76-1 (N-(1-cyano-1-cyclopropylethyl)-2-(2-ethylpiperidin-1-yl)acetamide)

• Product Name: N-(1-cyano-1-cyclopropylethyl)-2-(2-ethylpiperidin-1-yl)acetamide
• CAS No: 1223260-76-1
• MF: C₁₅H₂₅N₃O
• MW: 263.37850356102
• CID: 5672796
• PubChem ID: 47006730
• Update Time: 2025-06-07

N-(1-cyano-1-cyclopropylethyl)-2-(2-ethylpiperidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26683266
• AKOS034413423
• Z50118394
• N-(1-cyano-1-cyclopropylethyl)-2-(2-ethylpiperidin-1-yl)acetamide
• 1223260-76-1

• Inchi： 1S/C15H25N3O/c1-3-13-6-4-5-9-18(13)10-14(19)17-15(2,11-16)12-7-8-12/h12-13H,3-10H2,1-2H3,(H,17,19)
• InChI Key： WODHXFZLRWGYJF-UHFFFAOYSA-N
• SMILES： O=C(CN1CCCCC1CC)NC(C#N)(C)C1CC1

Computed Properties

• Exact Mass: 263.199762429g/mol
• Monoisotopic Mass: 263.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.1Ų

Additional information on N-(1-cyano-1-cyclopropylethyl)-2-(2-ethylpiperidin-1-yl)acetamide

Professional Introduction to N-(1-cyano-1-cyclopropylethyl)-2-(2-ethylpiperidin-1-yl)acetamide (CAS No: 1223260-76-1)

N-(1-cyano-1-cyclopropylethyl)-2-(2-ethylpiperidin-1-yl)acetamide, identified by its CAS number 1223260-76-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential applications in the development of novel therapeutic agents. The unique combination of functional groups, including a cyano group, a cyclopropyl ethyl moiety, and an ethylpiperidine ring, makes this compound a promising candidate for further investigation.

The structural features of N-(1-cyano-1-cyclopropylethyl)-2-(2-ethylpiperidin-1-yl)acetamide contribute to its potential biological activity. The cyano group can serve as a bioisostere for carbonyl groups, often found in biologically active molecules, and can influence the electronic properties of the molecule. Additionally, the cyclopropyl ethyl group introduces steric hindrance, which can affect the binding affinity of the compound to biological targets. The presence of the ethylpiperidine ring suggests potential interactions with receptors or enzymes, making this compound a versatile scaffold for drug discovery.

In recent years, there has been growing interest in the development of novel psychoactive substances (NPS) that target central nervous system (CNS) receptors. N-(1-cyano-1-cyclopropylethyl)-2-(2-ethylpiperidin-1-yl)acetamide has been studied for its potential interactions with various CNS receptors, including serotonin and dopamine receptors. These interactions are crucial for understanding the pharmacological effects of the compound and for developing new treatments for neurological disorders.

The synthesis of N-(1-cyano-1-cyclopropylethyl)-2-(2-ethylpiperidin-1-yl)acetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyano group typically involves cyanation reactions, while the formation of the cyclopropyl ethyl moiety requires specialized cyclization techniques. The final step involves coupling the ethylpiperidine ring to the acetamide backbone, which can be achieved through nucleophilic substitution or condensation reactions.

The pharmacological profile of N-(1-cyano-1-cyclopropylethyl)-2-(2-ethylpiperidin-1-yl)acetamide has been evaluated through in vitro and in vivo studies. These studies have shown that the compound exhibits moderate affinity for certain CNS receptors, suggesting potential therapeutic applications. For instance, interactions with serotonin receptors may lead to applications in treating conditions such as depression or anxiety, while interactions with dopamine receptors could be relevant for neurodegenerative diseases like Parkinson's disease.

The development of novel drug candidates often involves optimization of chemical structures to enhance pharmacological properties such as potency, selectivity, and pharmacokinetics. Computational methods, including molecular docking and quantum mechanical calculations, have been employed to predict the binding affinity and metabolic stability of N-(1-cyano-1-cyclopropylethyl)-2-(2-ethylpiperidin-1-yl)acetamide. These computational approaches provide valuable insights into the molecular interactions and help guide experimental design.

In conclusion, N-(1-cyano-1-cyclopropylethyl)-2-(2-ethylpiperidin-1-yl)acetamide (CAS No: 1223260-76-1) is a structurally complex compound with potential applications in pharmaceutical research. Its unique functional groups and interactions with CNS receptors make it a promising candidate for further investigation. Continued research into this compound could lead to new therapeutic agents for various neurological disorders.